3-((6,7-Dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)-1-(4-fluorobenzoyl)azepan-2-one
3-((6,7-Dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)-1-(4-fluorobenzoyl)azepan-2-one
Brand Name:
Vulcanchem
CAS No.:
315693-02-8
VCID:
VC0380472
InChI:
InChI=1S/C22H20FN3O2S2/c23-14-9-7-13(8-10-14)21(27)26-11-2-1-5-17(22(26)28)30-20-18-15-4-3-6-16(15)29-19(18)24-12-25-20/h7-10,12,17H,1-6,11H2
SMILES:
C1CCN(C(=O)C(C1)SC2=NC=NC3=C2C4=C(S3)CCC4)C(=O)C5=CC=C(C=C5)F
Molecular Formula:
C22H20FN3O2S2
Molecular Weight:
441.5g/mol
3-((6,7-Dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)-1-(4-fluorobenzoyl)azepan-2-one
CAS No.: 315693-02-8
Main Products
VCID: VC0380472
Molecular Formula: C22H20FN3O2S2
Molecular Weight: 441.5g/mol
![3-((6,7-Dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)-1-(4-fluorobenzoyl)azepan-2-one - 315693-02-8](/images/no_structure.jpg)
| CAS No. | 315693-02-8 |
|---|---|
| Product Name | 3-((6,7-Dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)-1-(4-fluorobenzoyl)azepan-2-one |
| Molecular Formula | C22H20FN3O2S2 |
| Molecular Weight | 441.5g/mol |
| IUPAC Name | 1-(4-fluorobenzoyl)-3-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)azepan-2-one |
| Standard InChI | InChI=1S/C22H20FN3O2S2/c23-14-9-7-13(8-10-14)21(27)26-11-2-1-5-17(22(26)28)30-20-18-15-4-3-6-16(15)29-19(18)24-12-25-20/h7-10,12,17H,1-6,11H2 |
| Standard InChIKey | NVGZPDLNYQDLPN-UHFFFAOYSA-N |
| SMILES | C1CCN(C(=O)C(C1)SC2=NC=NC3=C2C4=C(S3)CCC4)C(=O)C5=CC=C(C=C5)F |
| Canonical SMILES | C1CCN(C(=O)C(C1)SC2=NC=NC3=C2C4=C(S3)CCC4)C(=O)C5=CC=C(C=C5)F |
| PubChem Compound | 3677309 |
| Last Modified | Nov 11 2021 |
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